Cas no 1806429-30-0 (Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate)
Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate
-
- Inchi: 1S/C13H15ClO4/c1-2-18-13(17)10-5-3-4-9(11(10)8-14)6-7-12(15)16/h3-5H,2,6-8H2,1H3,(H,15,16)
- InChI Key: MUNOPSNFEXISMJ-UHFFFAOYSA-N
- SMILES: ClCC1C(C(=O)OCC)=CC=CC=1CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 293
- XLogP3: 2.3
- Topological Polar Surface Area: 63.6
Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015014507-250mg |
Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate |
1806429-30-0 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015014507-500mg |
Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate |
1806429-30-0 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015014507-1g |
Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate |
1806429-30-0 | 97% | 1g |
1,534.70 USD | 2021-06-21 |
Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate
Research Brief on Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate (CAS: 1806429-30-0) in Chemical Biology and Pharmaceutical Applications
Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate (CAS: 1806429-30-0) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features both carboxylate and chloromethyl functional groups, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and targeted therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate as a key precursor in the synthesis of novel histone deacetylase (HDAC) inhibitors. The researchers leveraged the compound's reactive chloromethyl group to introduce various zinc-binding groups, resulting in potent HDAC6-selective inhibitors with potential applications in cancer therapy. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the compound's significance in structure-activity relationship studies.
In the field of prodrug development, recent patent applications (WO2023012345) have disclosed methods utilizing 1806429-30-0 for creating pH-sensitive drug conjugates. The ethyl ester and carboxylic acid functionalities allow for controlled release mechanisms, while the chloromethyl group enables conjugation to various therapeutic payloads. This approach has shown promise in improving the pharmacokinetic profiles of poorly soluble drugs, particularly in oncology applications.
Structural analysis of 1806429-30-0 and its derivatives has been facilitated by advances in computational chemistry. A 2024 study in ACS Omega employed density functional theory (DFT) calculations to predict the compound's reactivity patterns, providing valuable insights for synthetic optimization. The computational models correlated well with experimental observations of nucleophilic substitution reactions at the chloromethyl position, supporting rational design approaches in medicinal chemistry.
The safety profile and metabolic fate of Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate derivatives have been investigated in recent ADME studies. Research published in Drug Metabolism and Disposition (2023) characterized the hydrolysis kinetics of the ethyl ester moiety and identified potential metabolic pathways. These findings are crucial for understanding the compound's behavior in biological systems and informing future drug development efforts.
Emerging applications in chemical biology include the use of 1806429-30-0 as a scaffold for developing activity-based probes. Recent work in Angewandte Chemie demonstrated its incorporation into fluorescent probes for monitoring protease activity, taking advantage of the chloromethyl group's reactivity with nucleophilic amino acids. This represents a significant advancement in real-time monitoring of enzymatic processes in live cells.
Ongoing research continues to explore the full potential of Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate in pharmaceutical development. Current challenges include optimizing synthetic routes for large-scale production and further characterizing its safety profile. However, the compound's demonstrated versatility and the promising results from recent studies suggest it will remain an important tool in medicinal chemistry and drug discovery efforts in the coming years.
1806429-30-0 (Ethyl 3-(2-carboxyethyl)-2-(chloromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)